Cas no 1311166-12-7 (5-fluoro-2-(2-phenylethoxy)phenylboronic acid)

5-Fluoro-2-(2-phenylethoxy)phenylboronic acid is a boronic acid derivative commonly employed as a key intermediate in Suzuki-Miyaura cross-coupling reactions, a widely used method for forming carbon-carbon bonds in organic synthesis. The presence of the fluoro substituent and phenylethoxy group enhances its reactivity and selectivity in palladium-catalyzed transformations, making it valuable for constructing complex biaryl structures. This compound is particularly useful in pharmaceutical and materials science research, where precise functionalization of aromatic systems is required. Its stability under typical reaction conditions and compatibility with diverse substrates contribute to its utility in synthetic chemistry. Proper handling under inert conditions is recommended to preserve its reactivity.
5-fluoro-2-(2-phenylethoxy)phenylboronic acid structure
1311166-12-7 structure
Product Name:5-fluoro-2-(2-phenylethoxy)phenylboronic acid
CAS No:1311166-12-7
MF:C14H14BFO3
MW:260.068567752838
MDL:MFCD12634059
CID:4587554
PubChem ID:43327940
Update Time:2025-06-08

5-fluoro-2-(2-phenylethoxy)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

    • [5-fluoro-2-(2-phenylethoxy)phenyl]boronic acid
    • 5-fluoro-2-(2-phenethyloxy)phenyl]boronic acid
    • 5-fluoro-2-(2-phenylethoxy)phenylboronic acid
    • MDL: MFCD12634059
    • Inchi: 1S/C14H14BFO3/c16-12-6-7-14(13(10-12)15(17)18)19-9-8-11-4-2-1-3-5-11/h1-7,10,17-18H,8-9H2
    • InChI Key: UPUKFGZSYHLUCB-UHFFFAOYSA-N
    • SMILES: B(C1=CC(F)=CC=C1OCCC1=CC=CC=C1)(O)O

Experimental Properties

  • Color/Form: No data available
  • Density: 1.2±0.1 g/cm3
  • Melting Point: Not available
  • Boiling Point: 456.5±55.0 °C at 760 mmHg
  • Flash Point: 229.9±31.5 °C
  • Vapor Pressure: 0.0±1.2 mmHg at 25°C

5-fluoro-2-(2-phenylethoxy)phenylboronic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
F593088-10mg
[5-fluoro-2-(2-phenylethoxy)phenyl]boronic acid
1311166-12-7
10mg
$ 50.00 2022-06-04
TRC
F593088-50mg
[5-fluoro-2-(2-phenylethoxy)phenyl]boronic acid
1311166-12-7
50mg
$ 185.00 2022-06-04
TRC
F593088-100mg
[5-fluoro-2-(2-phenylethoxy)phenyl]boronic acid
1311166-12-7
100mg
$ 275.00 2022-06-04
Chemenu
CM430389-250mg
[5-fluoro-2-(2-phenylethoxy)phenyl]boronic acid
1311166-12-7 95%+
250mg
$*** 2023-03-29
Chemenu
CM430389-500mg
[5-fluoro-2-(2-phenylethoxy)phenyl]boronic acid
1311166-12-7 95%+
500mg
$*** 2023-03-29
Chemenu
CM430389-1g
[5-fluoro-2-(2-phenylethoxy)phenyl]boronic acid
1311166-12-7 95%+
1g
$*** 2023-03-29
Enamine
EN300-81280-0.05g
[5-fluoro-2-(2-phenylethoxy)phenyl]boronic acid
1311166-12-7 95.0%
0.05g
$81.0 2025-02-21
Enamine
EN300-81280-0.1g
[5-fluoro-2-(2-phenylethoxy)phenyl]boronic acid
1311166-12-7 95.0%
0.1g
$120.0 2025-02-21
Enamine
EN300-81280-0.25g
[5-fluoro-2-(2-phenylethoxy)phenyl]boronic acid
1311166-12-7 95.0%
0.25g
$172.0 2025-02-21
Enamine
EN300-81280-0.5g
[5-fluoro-2-(2-phenylethoxy)phenyl]boronic acid
1311166-12-7 95.0%
0.5g
$320.0 2025-02-21

Additional information on 5-fluoro-2-(2-phenylethoxy)phenylboronic acid

Comprehensive Overview of 5-Fluoro-2-(2-phenylethoxy)phenylboronic Acid (CAS No. 1311166-12-7)

5-Fluoro-2-(2-phenylethoxy)phenylboronic acid (CAS No. 1311166-12-7) is a specialized boronic acid derivative widely recognized for its utility in organic synthesis and pharmaceutical research. This compound belongs to the class of arylboronic acids, which are pivotal in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern drug discovery and material science. The presence of both a fluoro substituent and a phenylethoxy group enhances its reactivity and selectivity, making it a valuable building block for constructing complex molecular architectures.

In recent years, the demand for 5-fluoro-2-(2-phenylethoxy)phenylboronic acid has surged due to its applications in developing targeted therapies and bioconjugation. Researchers are particularly interested in its role in designing small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs), which are at the forefront of cancer treatment and neurodegenerative disease research. Its boronic acid moiety also facilitates interactions with biological targets, such as enzymes and receptors, enabling precise modulation of cellular pathways.

The compound's CAS number 1311166-12-7 is frequently searched in academic and industrial databases, reflecting its growing importance in medicinal chemistry. Users often inquire about its synthetic routes, purity specifications, and handling protocols, underscoring the need for reliable suppliers and detailed technical data. Additionally, its compatibility with green chemistry principles, such as minimizing waste and using eco-friendly solvents, aligns with the global push for sustainable synthesis.

From a structural perspective, the 5-fluoro group imparts electron-withdrawing effects, while the 2-phenylethoxy side chain contributes to lipophilicity, influencing the compound's pharmacokinetic properties. These features are critical for optimizing drug bioavailability and blood-brain barrier penetration, topics of high interest in central nervous system (CNS) drug development. As such, this boronic acid derivative is often featured in patents and publications related to neurological disorders and psychiatric medications.

Beyond pharmaceuticals, 5-fluoro-2-(2-phenylethoxy)phenylboronic acid finds applications in agrochemicals and functional materials. Its ability to form stable complexes with diols and other biomolecules makes it a candidate for sensor development and diagnostic tools. For instance, it could be employed in glucose sensing or environmental monitoring, addressing contemporary challenges in healthcare and sustainability.

In summary, CAS No. 1311166-12-7 represents a versatile and high-value compound with broad implications across multiple scientific disciplines. Its unique chemical properties and alignment with cutting-edge research trends ensure its continued relevance in both academic and industrial settings. For researchers seeking to explore its potential, thorough understanding of its reactivity, stability, and applications is essential to unlocking innovative solutions in life sciences and beyond.

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.